Cas no 2227689-68-9 ((1S)-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol)

• Product Name: (1S)-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol
• CAS No: 2227689-68-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 6326784
• PubChem ID: 165690518
• Update Time: 2025-06-09

(1S)-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol
• EN300-1750008
• 2227689-68-9
• (1S)-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol

• Inchi： 1S/C9H10N2O/c1-7(12)8-6-11-5-3-2-4-9(11)10-8/h2-7,12H,1H3/t7-/m0/s1
• InChI Key： VRVNDSJMFJISLW-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.5Ų

Additional information on (1S)-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol

Compound CAS No. 2227689-68-9: (1S)-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol

The compound CAS No. 2227689-68-9, also known as imidazo[1,2-a]pyridine derivative, specifically imidazo[1,2-a]pyridin-2-yl ethanol, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound, designated as (1S)-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol, belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a fused imidazole and pyridine ring system. The presence of the hydroxyl group (-OH) at the ethanolic position introduces additional functional diversity to this molecule, making it a valuable substrate for further chemical modifications and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of palladium-catalyzed coupling reactions and stereoselective reductions. The synthesis of (1S)-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol involves the strategic use of chiral catalysts to achieve high enantiomeric excess (ee), ensuring the production of the desired (S)-enantiomer with high purity. This level of control over stereochemistry is crucial for applications in asymmetric catalysis and drug discovery, where enantioselectivity plays a pivotal role in determining biological activity.

The structural features of CAS No. 2227689-68-9 make it an attractive candidate for exploring its pharmacological properties. Recent studies have highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are key targets in the development of therapeutic agents for conditions such as cardiovascular diseases, neurodegenerative disorders, and cancer. The imidazopyridine core is known to exhibit receptor-binding affinities due to its rigid aromatic system and ability to form hydrogen bonds with receptor residues.

Moreover, the hydroxyl group in (1S)-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol enhances its solubility in both aqueous and organic solvents, facilitating its use in biological assays and pharmacokinetic studies. Preliminary in vitro experiments have demonstrated moderate activity against certain enzyme targets, suggesting its potential as a lead compound for drug development.

In terms of chemical applications, this compound serves as a versatile building block for constructing more complex molecules. Its imidazopyridine framework can undergo various post-synthetic modifications, such as alkylation, acylation, or coupling reactions with other heterocycles or functional groups. These modifications can further expand its utility in materials science, where heterocyclic compounds are often employed as precursors for advanced materials like coordination polymers or metalloorganic frameworks.

From an analytical standpoint, the characterization of CAS No. 2227689-68-9 has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have confirmed the stereochemistry and purity of the compound, ensuring its reliability for downstream applications.

In conclusion, (1S)-1-{imidazo[1,2-a]pyridin-2-yli}ethan-o-l represents a promising compound at the intersection of organic synthesis and pharmacology. Its unique structure and functional groups position it as a valuable tool for advancing research in drug discovery and materials science. With ongoing advancements in synthetic methodologies and biological screening techniques, this compound is poised to contribute significantly to future scientific breakthroughs.